N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C12H12FN3O2S/c1-2-11-15-16-12(19-11)14-10(17)7-18-9-5-3-8(13)4-6-9/h3-6H,2,7H2,1H3,(H,14,16,17)
• InChI Key: KTRRMILKGQOTHU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)COC2=CC=C(C=C2)F
• Molecular Formula: C12H12FN3O2S
• Molecular Weight: 281.31 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide, also known as ETAA, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. ETAA is a synthetic compound that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins. N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been shown to inhibit the activity of histone deacetylase (HDAC), which is involved in the regulation of gene expression. N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide has also been shown to inhibit the activity of carbonic anhydrase (CA), which is involved in the regulation of pH in cells.
Biochemical and Physiological Effects:
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide has also been shown to inhibit the replication of the influenza virus by inhibiting the activity of the viral polymerase. In vivo studies have shown that N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide has antitumor activity in mouse models of cancer.

Advantages and Limitations for Lab Experiments

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide has several advantages and limitations for lab experiments. One advantage is that it is a synthetic compound that can be synthesized in good yields and purity. Another advantage is that it has been shown to have potential applications in various fields. One limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Another limitation is that it has not been extensively studied in vivo, which limits its potential as a drug candidate.

Future Directions

There are several future directions for the study of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide. One direction is to study its mechanism of action in more detail, which may lead to the development of new drugs that target the same enzymes and proteins. Another direction is to study its effects in vivo, which may lead to the development of new anticancer and antiviral drugs. Another direction is to study its potential as a building block for the synthesis of new materials, which may lead to the development of new materials with unique properties.

Scientific Research Applications

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide has also been studied for its potential as an antiviral agent, as it has been shown to inhibit the replication of the influenza virus. In drug discovery, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been studied for its potential as a lead compound for the development of new drugs. In material science, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been studied for its potential as a building block for the synthesis of new materials.